Cas no 124808-78-2 (3-isocyanato-1-methyl-1H-Indole)

3-isocyanato-1-methyl-1H-Indole structure
124808-78-2 structure
Product Name:3-isocyanato-1-methyl-1H-Indole
CAS No:124808-78-2
MF:C10H8N2O
MW:172.18332195282
MDL:MFCD11588129
CID:1103072
PubChem ID:19820427
Update Time:2025-04-20

3-isocyanato-1-methyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

    • 3-isocyanato-1-methyl-1H-Indole
    • 3-isocyanato-1-methylindole
    • EN300-238913
    • AKOS006318131
    • MFCD11588129
    • DTXSID50600312
    • 124808-78-2
    • F2143-0205
    • SCHEMBL9731262
    • G42778
    • MDL: MFCD11588129
    • Inchi: 1S/C10H8N2O/c1-12-6-9(11-7-13)8-4-2-3-5-10(8)12/h2-6H,1H3
    • InChI Key: KONDNSIYLUAZFI-UHFFFAOYSA-N
    • SMILES: O=C=NC1=CN(C)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 172.063662883g/mol
  • Monoisotopic Mass: 172.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 34.4Ų

3-isocyanato-1-methyl-1H-Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I809100-10mg
3-Isocyanato-1-methyl-1H-indole
124808-78-2
10mg
$ 50.00 2022-06-04
TRC
I809100-50mg
3-Isocyanato-1-methyl-1H-indole
124808-78-2
50mg
$ 160.00 2022-06-04
TRC
I809100-100mg
3-Isocyanato-1-methyl-1H-indole
124808-78-2
100mg
$ 250.00 2022-06-04
Chemenu
CM415570-250mg
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%+
250mg
$256 2022-09-03
Chemenu
CM415570-500mg
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%+
500mg
$466 2022-09-03
Chemenu
CM415570-1g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%+
1g
$611 2022-09-03
Enamine
EN300-238913-1g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%
1g
$457.0 2023-09-15
Enamine
EN300-238913-5g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%
5g
$1322.0 2023-09-15
Enamine
EN300-238913-10g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%
10g
$1962.0 2023-09-15
Enamine
EN300-238913-0.05g
3-isocyanato-1-methyl-1H-indole
124808-78-2 95%
0.05g
$86.0 2024-06-19
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